Cas no 2680539-82-4 (1-cyclopropyl-1H-1,2,4-triazole hydrochloride)

• Product Name: 1-cyclopropyl-1H-1,2,4-triazole hydrochloride
• CAS No: 2680539-82-4
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• MDL: MFCD34183287
• CID: 5645508
• PubChem ID: 165908896
• Update Time: 2025-10-23

1-cyclopropyl-1H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-cyclopropyl-, hydrochloride (1:1)
• 1-cyclopropyl-1H-1,2,4-triazole hydrochloride

• MDL： MFCD34183287
• Inchi： 1S/C5H7N3.ClH/c1-2-5(1)8-4-6-3-7-8;/h3-5H,1-2H2;1H
• InChI Key： YXTCGBCGJWQCRF-UHFFFAOYSA-N
• SMILES： C1(N2N=CN=C2)CC1.Cl

Additional information on 1-cyclopropyl-1H-1,2,4-triazole hydrochloride

1-Cyclopropyl-1H-1,2,4-Triazole Hydrochloride (CAS 2680539-82-4): A Comprehensive Overview

1-Cyclopropyl-1H-1,2,4-triazole hydrochloride (CAS 2680539-82-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative features a cyclopropyl ring attached to the triazole core, with a hydrochloride salt form enhancing its stability and solubility. The compound's unique structural characteristics make it valuable for developing novel bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 1-cyclopropyl-1H-1,2,4-triazole-based compounds stems from their versatile pharmacological properties. Researchers have identified this structural motif as particularly promising for designing enzyme inhibitors and receptor modulators. The hydrochloride salt form (CAS 2680539-82-4) offers improved handling characteristics compared to the free base, making it preferable for many synthetic applications. Current studies focus on optimizing the compound's physicochemical properties while maintaining its biological activity.

From a chemical perspective, 1-cyclopropyl-1H-1,2,4-triazole HCl demonstrates interesting reactivity patterns. The triazole ring system provides multiple sites for functionalization, allowing medicinal chemists to create diverse analogs. The cyclopropyl group contributes to the molecule's three-dimensionality, often enhancing binding affinity to biological targets. These features have made CAS 2680539-82-4 a valuable building block in modern drug discovery programs targeting various therapeutic areas.

The synthesis of 1-cyclopropyl-1H-1,2,4-triazole hydrochloride typically involves cyclization reactions followed by salt formation. Recent advances in synthetic methodology have improved yields and purity levels for this compound. Analytical characterization techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the identity and quality of CAS 2680539-82-4, ensuring it meets the stringent requirements of pharmaceutical development.

In pharmaceutical applications, triazole-containing compounds like CAS 2680539-82-4 have shown promise across multiple therapeutic areas. The structural features of 1-cyclopropyl-1H-1,2,4-triazole derivatives make them particularly suitable for designing molecules that interact with biological systems in specific ways. Current research explores their potential in addressing unmet medical needs, with several analogs progressing through preclinical development stages.

The agrochemical industry has also shown interest in 1-cyclopropyl-1H-1,2,4-triazole hydrochloride derivatives. These compounds have demonstrated activity against various plant pathogens, offering potential solutions for crop protection challenges. The unique mode of action associated with this chemical class makes it valuable for developing new pesticides with improved efficacy and environmental profiles.

From a market perspective, the demand for high-quality triazole building blocks like CAS 2680539-82-4 continues to grow. Pharmaceutical and agrochemical companies increasingly seek reliable sources of these specialized intermediates to support their R&D programs. The compound's versatility and proven utility in multiple applications contribute to its commercial importance in the fine chemicals sector.

Quality control remains paramount when working with 1-cyclopropyl-1H-1,2,4-triazole HCl. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure researchers receive material meeting strict purity specifications. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over extended periods.

Recent scientific literature highlights innovative applications of 1-cyclopropyl-1H-1,2,4-triazole-based compounds in medicinal chemistry. Several research groups have published novel synthetic routes and biological evaluations of derivatives containing this core structure. These studies contribute to a growing understanding of how structural modifications affect the compound's properties and potential applications.

Environmental and safety considerations for 1-cyclopropyl-1H-1,2,4-triazole hydrochloride follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment when working with this compound. Proper waste disposal methods should be followed in accordance with local regulations.

The future outlook for triazole derivatives like CAS 2680539-82-4 appears promising. As drug discovery efforts increasingly target complex biological systems, the need for versatile heterocyclic building blocks continues to rise. The unique combination of stability, synthetic accessibility, and biological relevance positions 1-cyclopropyl-1H-1,2,4-triazole hydrochloride as an important tool for researchers across multiple disciplines.

For researchers seeking detailed technical information about 1-cyclopropyl-1H-1,2,4-triazole HCl, consulting specialized chemical databases and recent patent literature can provide valuable insights. Many innovative applications of this compound are currently being explored in both academic and industrial settings, reflecting its growing importance in modern chemical research and development.